Cas no 1956381-65-9 (5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one)
5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one
-
- Inchi: 1S/C11H12ClN3O/c1-7(2)15-9(6-14-11(15)16)8-3-4-13-10(12)5-8/h3-7H,1-2H3,(H,14,16)
- InChI Key: VDEOFGQNESKGIK-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CN=1)C1=CNC(N1C(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 316
- XLogP3: 1.7
- Topological Polar Surface Area: 45.2
5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one Security Information
- Storage Condition:(BD444821)
5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM513822-1g |
5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one |
1956381-65-9 | 97% | 1g |
$326 | 2023-02-17 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC11470-5g |
5-(2-chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one |
1956381-65-9 | 95% | 5g |
$2500 | 2023-09-07 | |
| Ambeed | A332614-1g |
5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one |
1956381-65-9 | 97% | 1g |
$429.0 | 2025-03-18 | |
| Ambeed | A332614-5g |
5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one |
1956381-65-9 | 97% | 5g |
$1287.0 | 2025-03-18 | |
| Ambeed | A332614-250mg |
5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one |
1956381-65-9 | 97% | 250mg |
$172.0 | 2025-03-18 |
5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one
Introduction to 5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one (CAS No. 1956381-65-9)
5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and versatile biological activities. This heterocyclic molecule, identified by the CAS number 1956381-65-9, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The compound’s structure consists of an imidazole core substituted with a 2-chloropyridine moiety at the 5-position and an isopropyl group at the 1-position, which together contribute to its distinct chemical and pharmacological properties.
The imidazole ring is a pivotal feature in medicinal chemistry, known for its presence in numerous bioactive molecules, including antifungal, antiviral, and anticancer agents. The incorporation of a chloropyridine substituent enhances the compound’s interaction with biological targets, potentially modulating enzyme activity or receptor binding. The isopropyl group, on the other hand, influences the compound’s solubility and metabolic stability, making it a valuable moiety for optimizing pharmacokinetic profiles.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one with various biological targets. Studies suggest that this compound exhibits promising affinity for certain kinases and transcription factors, which are implicated in diverse pathological conditions. The chloropyridine moiety is particularly noteworthy for its ability to engage with hydrophobic pockets in protein active sites, while the isopropyl group may facilitate optimal orientation and binding efficacy.
In the context of drug development, the synthesis of analogs derived from 5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one has been extensively investigated. Structural modifications aimed at enhancing potency, selectivity, and pharmacokinetic properties have yielded several novel derivatives with enhanced therapeutic potential. For instance, modifications to the imidazole ring or the chloropyridine substituent have been shown to improve binding affinity while minimizing off-target effects.
The compound’s potential extends beyond oncology; it has also been explored for its antimicrobial properties. Preliminary studies indicate that derivatives of 5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one exhibit inhibitory activity against resistant bacterial strains, highlighting their significance in addressing emerging infectious diseases. The combination of the imidazole core, chloropyridine, and isopropyl group appears to disrupt essential bacterial pathways, making this class of compounds attractive for further development.
Another area of interest is the compound’s role in neurodegenerative disorders. Research suggests that modulation of specific kinases and inflammatory pathways by 5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one may offer therapeutic benefits in conditions such as Alzheimer’s disease and Parkinson’s disease. The ability of this molecule to cross the blood-brain barrier has been a focus of recent investigations, as it could facilitate direct action on central nervous system targets.
The synthetic pathways for preparing 5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one have also seen significant advancements. Modern synthetic methodologies leverage transition metal catalysis and flow chemistry to enhance efficiency and scalability. These innovations not only reduce production costs but also minimize environmental impact, aligning with green chemistry principles. The accessibility of high-purity batches of this compound has accelerated its adoption in preclinical studies and drug discovery programs.
Regulatory considerations play a crucial role in the commercialization of compounds like 5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade materials meet stringent quality standards. Additionally, rigorous toxicological assessments are conducted to evaluate safety profiles before human trials commence. These measures are essential for ensuring patient safety while advancing therapeutic applications.
The future prospects for 5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one are promising, with ongoing research exploring its potential in personalized medicine. By integrating genomics and proteomics data, researchers aim to identify patient subgroups that would benefit most from treatments incorporating this compound. Such tailored approaches could enhance treatment outcomes while reducing adverse effects.
In conclusion,5-(2-Chloropyridin-4-ylyl)-isopropyl]-imiazol] represents a valuable scaffold in pharmaceutical research due to its structural versatility and biological activity. The interplay between its chemical components—particularly the [imiazole ring], [chloro-pyidine] substituent], and [isopropyi group)—contributes to its multifaceted pharmacological profile. As research progresses, this compound holds significant promise for addressing various diseases, provided that further optimization and regulatory approvals are successfully achieved.
1956381-65-9 (5-(2-Chloropyridin-4-yl)-1-isopropyl-1H-imidazol-2(3H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)